Cas no 1093879-86-7 (2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine)

• Product Name: 2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine
• CAS No: 1093879-86-7
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• MDL: MFCD11869550
• CID: 2105092
• Update Time: 2025-05-22

2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine
• HBBQJRLVMWCYTH-UHFFFAOYSA-N
• 2-Bromo-6-(N-methylpyrazol-4-yl)pyridine
• 2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine

• MDL： MFCD11869550
• Inchi： 1S/C9H8BrN3/c1-13-6-7(5-11-13)8-3-2-4-9(10)12-8/h2-6H,1H3
• InChI Key： HBBQJRLVMWCYTH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=NN(C)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 30.7

Additional information on 2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine

2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine: A Comprehensive Overview

The compound 2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine, also identified by the CAS number 1093879-86-7, is a significant molecule in the field of organic chemistry, particularly within heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various chemical and pharmaceutical industries. The molecule consists of a pyridine ring substituted with a bromine atom at position 2 and a 1-methylpyrazole group at position 6, making it a valuable intermediate in the synthesis of more complex structures.

Recent studies have highlighted the importance of heterocyclic compounds like 2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine in drug discovery. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, is known for its stability and ability to participate in various chemical reactions. The substitution pattern of this compound, particularly the presence of the bromine atom and the pyrazole group, enhances its reactivity and makes it a versatile building block in organic synthesis.

The pyrazole moiety, a five-membered ring containing two adjacent nitrogen atoms, contributes significantly to the compound's electronic properties. The methyl group attached to the pyrazole ring further modulates these properties, making the compound suitable for applications in medicinal chemistry. Recent research has focused on the role of such heterocycles in modulating biological activities, such as acting as inhibitors or agonists for specific protein targets.

In terms of synthesis, 2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine can be prepared through various methods, including coupling reactions and substitution reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. For instance, Suzuki-Miyaura coupling has been successfully employed to construct similar heterocyclic compounds, offering a reliable pathway for synthesizing this molecule.

The application of this compound extends beyond its role as an intermediate. Its derivatives have been explored in anti-cancer drug development due to their potential to inhibit key enzymes involved in cancer progression. Additionally, studies have shown that analogs of this compound exhibit promising anti-inflammatory and antimicrobial activities, underscoring its versatility in therapeutic applications.

From an environmental perspective, understanding the degradation pathways of 2-Bromo-6-(1-methyl-1H-pyrazol-4-yl)pyridine is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, providing insights into its persistence and potential risks to ecosystems.

In conclusion, 2-Bromo-6-(1-methyl-1H-pyrazol-4-y l)pyridine stands out as a critical molecule in contemporary organic chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in shaping future innovations across multiple disciplines.